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Compound of Interest

Compound Name: N-(4-Bromophenyl)butanamide
CAS No.: 119199-11-0
Cat. No.: B052274
Get Quote
. J

A Strategic Scaffold for Medicinal Chemistry and Cross-
Coupling Architectures
Executive Summary

N-(4-Bromophenyl)butanamide represents a bifunctional "privileged structure™ in organic
synthesis and drug discovery. Characterized by a lipophilic butyryl tail and a reactive para-
brominated aromatic core, it serves two critical roles: (1) as a robust intermediate for
Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), and (2) as
a pharmacophore modulator in the development of analgesic and anti-inflammatory agents.
This guide outlines the synthesis, reactivity profile, and analytical validation of this compound,
designed for researchers requiring high-purity intermediates.

Chemical Identity & Physiochemical Passport[1]
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Parameter Specification
IUPAC Name N-(4-Bromophenyl)butanamide
CAS Number 119199-11-0

Molecular Formula

Molecular Weight 242.11 g/mol

Physical State Crystalline Solid (typically off-white to beige)

Soluble in DCM, EtOAc, DMSO, Methanol;

Solubility ]
Insoluble in Water

) ~3.1 (Higher lipophilicity than acetanilide
LogP (Predicted) 10gs)
analogs

Note: Analogous acetamides melt ~168°C;
Melting Point butanamides typically melt lower due to alkyl
chain flexibility (est. 90-110°C range).[1]

Synthetic Architecture: Protocol & Mechanism
The Reaction Logic

The synthesis utilizes a Nucleophilic Acyl Substitution (Schotten-Baumann conditions). The
amine nitrogen of 4-bromoaniline acts as the nucleophile attacking the electrophilic carbonyl
carbon of butyryl chloride.

 Critical Control Point: The reaction generates HCl as a byproduct. An auxiliary base
(Triethylamine or Pyridine) is strictly required to scavenge protons, preventing the
protonation of the unreacted aniline, which would otherwise deactivate the nucleophile.

Step-by-Step Synthesis Protocol

Scale: 10 mmol basis

e Preparation:
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o Charge a round-bottom flask with 4-Bromoaniline (1.72 g, 10 mmol) and dry
Dichloromethane (DCM) (30 mL).

o Add Triethylamine (TEA) (1.53 mL, 11 mmol).

o Cool the system to 0°C using an ice bath to manage the exotherm.

e Acylation:
o Add Butyryl Chloride (1.14 mL, 11 mmol) dropwise over 15 minutes.
o Observation: White precipitate (Triethylamine hydrochloride) will form immediately.
o Allow the reaction to warm to Room Temperature (RT) and stir for 3—4 hours.
o Workup (Purification):
o Quench: Add water (20 mL).
o Wash 1 (Acidic): Wash organic layer with 1M HCI (2 x 15 mL) to remove unreacted aniline.
o Wash 2 (Basic): Wash with sat.

to remove excess butyric acid/HCI.

o Drying: Dry organic phase over anhydrous
, filter, and concentrate in vacuo.
o Crystallization:

o Recrystallize the crude solid from Ethanol/Water (1:1 mixture) to yield needles.

Process Visualization (DOT)
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Reactants:

4-Bromoaniline + TEA
in DCM (0°C)

Dropwise Addition:
Butyryl Chloride

:

Reaction Phase:
Nucleophilic Acyl Substitution
(RT, 3-4 Hours)

:

Quench & Partition:
Add Water/Separate Layers

:

Acid Wash (1M HCI):
Removes unreacted Aniline

:

Base Wash (NaHCO3):
Removes Acidic Byproducts

:

Isolation:
Dry (MgS0O4) -> Concentrate

Final Product:

N-(4-Bromophenyl)butanamide
(Recrystallize EtOH/H20)

Click to download full resolution via product page

Figure 1: Step-by-step synthetic workflow for the acylation of 4-bromoaniline.
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Reactivity Profile: The Bromine Handle

The value of N-(4-Bromophenyl)butanamide lies in the C-Br bond, which is sufficiently labile
for oxidative addition by Palladium(0) species, yet stable enough to survive standard organic
workups.

Suzuki-Miyaura Cross-Coupling

This is the primary application pathway. The bromide serves as the electrophile reacting with
aryl boronic acids.

Catalyst System:

or

e Base:

or

o Outcome: Biaryl amides (privileged scaffolds in kinase inhibitors).

o Mechanism:[2][3] The amide group is distant enough not to interfere with the catalytic cycle
but provides solubility and hydrogen-bonding capability in the final drug target [1].

Buchwald-Hartwig Amination

The bromine can be displaced by secondary amines to generate unsymmetrical urea
derivatives or aniline-amides.

« Significance: Allows the construction of nitrogen-rich libraries for GPCR targeting.

Reactivity Map (DOT)
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Suzuki-Miyaura

(Ar-B(OH)2, Pd(0))

C-C Bond Formation

Buchwald-Hartwig
C-N Bond Formation (RZ-N H, Pd(O))

N-(4-Bromophenyl)

Biaryl Amides
(Kinase Inhibitors)

N-Aryl Diamines
(GPCR Ligands)

butanamide C-C Bond Formation :
Heck Reaction

(Alkenes, Pd(0))

Amide Cleavage

Styryl Amides
(Polymer Precursors)

Click to download full resolution via product page

Hydrolysis 4-Bromoaniline
(H30+ / Heat) (Recovery)

Figure 2: Divergent synthesis pathways utilizing the C-Br handle and amide stability.

Analytical Validation (Self-Validating the Protocol)

To ensure the integrity of the synthesized compound, the following spectral signatures must be

confirmed.

1H NMR Spectroscopy (CDCI3, 400 MHz)

» Aromatic Region: Two doublets (an AA'BB' system) integrating to 2H each, typically around

7.4-7.5 ppm. This confirms the para-substitution pattern.

* Amide Proton: A broad singlet (

7.0-8.0 ppm), exchangeable with

¢ Aliphatic Chain (Butyryl):

o Triplet (

© 2026 BenchChem. All rights reserved. 6/9

Tech Support


https://www.benchchem.com/product/b052274/docs?utm_src=pdf-body-img#technical-monograph-n-4-bromophenyl-butanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052274?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

~2.3 ppm, 2H,
-carbonyl).

o Multiplet (
~1.7 ppm, 2H,
-methylene).

o Triplet (

~1.0 ppm, 3H, terminal methyl).

Mass Spectrometry (ESI/GC-MS)
 |sotope Pattern: The presence of Bromine (
and
) creates a distinctive 1:1 doublet in the molecular ion region (
and
).

o Fragmentation: Loss of the butyryl group (

) is a common fragmentation pathway.

Pharmacological Context

While N-(4-Bromophenyl)butanamide is primarily an intermediate, it shares structural
homology with Acetanilide and Paracetamol.

 Lipophilicity: The extension from an acetyl (2C) to a butyryl (4C) chain increases LogP. This
modification is often used in drug design to enhance blood-brain barrier (BBB) penetration in
central nervous system (CNS) targets [2].

» Bioisosterism: The amide bond acts as a bioisostere for esters, providing greater metabolic
stability against plasma esterases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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